Cas no 2309461-51-4 (Methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate)

• Product Name: Methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate
• CAS No: 2309461-51-4
• MF: C₁₂H₁₅BrN₂O₃
• MW: 315.163102388382
• CID: 6129048
• PubChem ID: 165980022
• Update Time: 2025-06-13

Methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate
• EN300-7428770
• 2309461-51-4
• Methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate

• Inchi： 1S/C12H15BrN2O3/c1-17-10(16)7-18-12(4-6-14-8-12)9-3-2-5-15-11(9)13/h2-3,5,14H,4,6-8H2,1H3
• InChI Key： GBAFHUDPBUMOHD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CNCC1)OCC(=O)OC

Computed Properties

• Exact Mass: 314.02660g/mol
• Monoisotopic Mass: 314.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate

Research Brief on Methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate (CAS: 2309461-51-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule compounds in drug discovery and development. Among these, Methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate (CAS: 2309461-51-4) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound Methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate is characterized by a pyrrolidine scaffold substituted with a 2-bromopyridin-3-yl group and an acetoxy moiety. This structural configuration imparts significant versatility, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role as a building block in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The presence of the bromine atom also offers opportunities for further functionalization via cross-coupling reactions, enhancing its utility in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and preliminary biological evaluation of Methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate. The compound was synthesized via a multi-step process involving the condensation of 2-bromo-3-pyridinecarboxaldehyde with a pyrrolidine derivative, followed by esterification. The study reported moderate inhibitory activity against certain tyrosine kinases, suggesting its potential as a lead compound for further optimization. Additionally, the compound exhibited favorable pharmacokinetic properties, including good solubility and metabolic stability, which are critical for drug development.

Another area of interest is the compound's potential application in the treatment of neurodegenerative diseases. A preprint article on bioRxiv highlighted its interaction with specific neurotransmitter receptors, particularly those involved in Parkinson's disease. While the results are preliminary, they underscore the compound's broad therapeutic potential and warrant further investigation. The study also noted that the bromine atom could be replaced with other halogens or functional groups to modulate receptor binding affinity and selectivity.

Despite these promising findings, challenges remain in the development of Methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate as a therapeutic agent. Issues such as off-target effects and the need for improved potency must be addressed through structural optimization and detailed mechanistic studies. Future research should focus on elucidating the compound's mode of action at the molecular level and exploring its efficacy in preclinical models of disease.

In conclusion, Methyl 2-{[3-(2-bromopyridin-3-yl)pyrrolidin-3-yl]oxy}acetate (CAS: 2309461-51-4) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and preliminary biological activity make it a valuable candidate for further development. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.